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Compound of Interest

Compound Name:
4-Bromo-3-methylbenzenesulfonyl

chloride

Cat. No.: B1333808 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-methylbenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-3-methylbenzenesulfonyl chloride (CAS No. 72256-93-0). Adherence to these

procedures is essential for ensuring laboratory safety and procedural accuracy.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-3-methylbenzenesulfonyl chloride is a corrosive solid that causes severe skin

burns and eye damage and may cause respiratory irritation.[1][2] It is also moisture-sensitive

and liberates toxic gas upon contact with water.[1][2] Therefore, stringent adherence to PPE

protocols is mandatory.

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Tight-sealing safety goggles

and a face shield.

Protects against dust particles

and chemical splashes that

can cause severe eye damage

or blindness.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause severe burns.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (e.g., N95) is necessary.

Protects against inhalation of

dust, which can cause

respiratory irritation.[1][2]

Body Protection

A lab coat, long pants, and

closed-toe shoes are the

minimum requirements.

Chemical-resistant clothing

may be necessary for larger

quantities.

Protects the skin from

accidental contact and spills.

[3][4]

2. Safe Handling and Storage Protocol

Engineering Controls:

Always handle 4-Bromo-3-methylbenzenesulfonyl chloride in a certified chemical fume

hood to minimize inhalation exposure.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the handling area.[1]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare all

necessary equipment and reagents to minimize the duration of handling.

Dispensing: Carefully weigh and dispense the solid chemical, avoiding the generation of

dust.[4] Use non-sparking tools.[4]
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Reaction Setup: If used in a reaction, add it slowly to the reaction mixture. Be aware that it is

incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

Moisture Sensitivity: This compound is moisture-sensitive and should be handled under a

dry, inert atmosphere (e.g., nitrogen or argon) to prevent decomposition and the release of

toxic gases.[1][2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

The storage area should be designated for corrosive materials.[1]

Keep away from water and moisture.[1][2]

3. Emergency and First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present

and easy to do so. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]
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4. Spill and Disposal Plan

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such

as sand or vermiculite. Do not use water.[5]

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.[4][5]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water,

collecting all cleaning materials for disposal as hazardous waste.

Disposal:

All waste containing 4-Bromo-3-methylbenzenesulfonyl chloride must be disposed of as

hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[1]

5. Chemical and Physical Properties

Property Value

CAS Number 72256-93-0[1]

Molecular Formula C7H6BrClO2S[5]

Molecular Weight 269.55 g/mol [5]

Appearance Solid

Melting Point 57-61 °C[6]
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Experimental Workflow and Safety Diagram

Workflow for Safe Handling of 4-Bromo-3-methylbenzenesulfonyl Chloride
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After use
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Caption: Workflow for the safe handling of 4-Bromo-3-methylbenzenesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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